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Compound of Interest

Compound Name: TCO-PEG2-amine

Cat. No.: B15063031

Essential Safety and Handling Guide for TCO-
PEG2-amine

This guide provides crucial safety, logistical, and operational information for researchers,
scientists, and drug development professionals handling TCO-PEG2-amine. The following
procedures are based on general safety protocols for handling amine-containing compounds
and PEGylated reagents. It is imperative to consult the specific Safety Data Sheet (SDS)
provided by the supplier for comprehensive details before handling this chemical.

TCO-PEG2-amine is a chemical compound that contains a trans-cyclooctene (TCO) moiety, a
polyethylene glycol (PEG) linker, and a primary amine group.[1] The TCO group is reactive in
“click chemistry," while the amine group allows for conjugation to other molecules.[1] The PEG
linker enhances solubility in aqueous media.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety
when handling TCO-PEG2-amine. The required PPE is determined by the potential hazards
associated with the amine functional group, which can be corrosive and an irritant.
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PPE Category Specification

Chemical splash goggles that meet the ANSI
) Z.87.1 standard are mandatory. A face shield

Eye and Face Protection ) )
should be worn over the goggles if there is a

significant risk of splashes.

A standard laboratory coat should be worn.
Chemical-resistant gloves (e.g., nitrile or

Skin Protection neoprene) are required. Always inspect gloves
for any signs of damage before use. Wear

closed-toe shoes and long pants.

Work with TCO-PEG2-amine should be
) ) conducted in a certified chemical fume hood to
Respiratory Protection ) ) ]
prevent inhalation of any potential vapors or

aerosols.

Operational Plan: Handling and Storage

Adherence to a strict operational workflow is critical for the safe handling of TCO-PEG2-amine.
Preparation:

o Assemble all necessary equipment and reagents within a designated chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible.

» Don all required PPE as outlined in the table above before handling the chemical.

Handling:

e TCO-PEG2-amine is often supplied as a solid or oil. Handle the compound in a well-
ventilated area, preferably a chemical fume hood.

» Avoid direct contact with skin, eyes, and clothing.[2]

e Wash hands thoroughly after handling.[2]
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o Keep the container tightly closed when not in use.
Storage:

Store in a tightly sealed container in a freezer, typically at -20°C, as recommended by
suppliers.

The compound should be protected from light.

It is often recommended to store under an inert atmosphere (e.g., Argon or Nitrogen) to
prevent degradation.

TCO compounds have a short half-life and are not recommended for long-term storage as
they can isomerize and lose reactivity.

Disposal Plan

Proper disposal of TCO-PEG2-amine and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused TCO-PEG2-amine and any solutions containing the
compound as hazardous chemical waste. Follow all local, state, and federal regulations for
chemical waste disposal. Do not dispose of it down the drain.

Contaminated Materials: Any materials contaminated with TCO-PEG2-amine, such as
pipette tips, gloves, and paper towels, should be collected in a sealed, labeled container and
disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous chemical waste.

Quantitative Data Summary
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Property Value

CAS Number 2141981-87-3

Molecular Formula C15H28N204

Molecular Weight 300.39 g/mol

Purity >97%

Storage Temperature -20°C

Solubility Soluble in DMSO, DCM, and DMF

Experimental Workflow

The following diagram illustrates the general workflow for handling TCO-PEG2-amine in a
laboratory setting.
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Caption: Workflow for safe handling of TCO-PEG2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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